Cas no 2763891-81-0 ((2S)-2-(difluoromethoxy)-4-acetamidobutanoic acid)

• Product Name: (2S)-2-(difluoromethoxy)-4-acetamidobutanoic acid
• CAS No: 2763891-81-0
• MF: C₇H₁₁F₂NO₄
• MW: 211.16334939003
• CID: 6449903
• PubChem ID: 165981995
• Update Time: 2025-05-26

(2S)-2-(difluoromethoxy)-4-acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2763891-81-0
• (2S)-2-(difluoromethoxy)-4-acetamidobutanoic acid
• EN300-37344239

• Inchi： 1S/C7H11F2NO4/c1-4(11)10-3-2-5(6(12)13)14-7(8)9/h5,7H,2-3H2,1H3,(H,10,11)(H,12,13)/t5-/m0/s1
• InChI Key： XKAATLARDNULAW-YFKPBYRVSA-N
• SMILES： FC(O[C@H](C(=O)O)CCNC(C)=O)F

Computed Properties

• Exact Mass: 211.06561416g/mol
• Monoisotopic Mass: 211.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-(difluoromethoxy)-4-acetamidobutanoic acid

Introduction to (2S)-2-(difluoromethoxy)-4-acetamidobutanoic Acid (CAS No. 2763891-81-0)

(2S-2-(difluoromethoxy)-4-acetamidobutanoic acid) is a specialized organic compound with the CAS number 2763891-81-0. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. Its molecular structure incorporates both a chiral center and a difluoromethoxy substituent, making it a promising candidate for various biochemical applications.

The acetamidobutanoic acid moiety in the molecule contributes to its solubility and reactivity, which are critical factors in drug design and development. The presence of the difluoromethoxy group enhances the compound's metabolic stability and binding affinity, which are essential for its potential use in medicinal chemistry. These features make it an attractive scaffold for the synthesis of novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological potential in greater detail. The stereochemistry of the (2S) configuration plays a crucial role in determining the biological activity of the molecule. This has led to increased interest in understanding how chirality influences the pharmacokinetic and pharmacodynamic properties of drugs.

In the realm of drug discovery, (2S)-2-(difluoromethoxy)-4-acetamidobutanoic acid has been investigated for its potential as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play a vital role in various physiological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The compound's ability to interact with protease active sites makes it a valuable tool in developing targeted therapies.

Moreover, the difluoromethoxy group has been shown to enhance the bioavailability of drug molecules. This is particularly relevant in oral formulations where poor absorption can limit therapeutic efficacy. By incorporating this moiety into drug candidates, researchers aim to improve their pharmacokinetic profiles, thereby increasing their clinical success rates.

The synthesis of (2S-2-(difluoromethoxy)-4-acetamidobutanoic acid) involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have also explored the use of this compound as a chiral auxiliary in asymmetric catalysis. Chiral auxiliaries are compounds that help direct chemical reactions towards a specific stereoisomer, which is crucial for producing enantiomerically pure drugs. The versatility of (2S-2-(difluoromethoxy)-4-acetamidobutanoic acid) as a chiral building block has opened new avenues in synthetic organic chemistry.

In conclusion, (2S-2-(difluoromethoxy)-4-acetamidobutanoic acid) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable compound for drug development. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is expected to grow further.